2-(4-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 2-[(4-methylpyridin-2-yl)sulfanylmethyl]piperidine-1-carboxylate
• InChI: InChI=1S/C17H26N2O2S/c1-13-8-9-18-15(11-13)22-12-14-7-5-6-10-19(14)16(20)21-17(2,3)4/h8-9,11,14H,5-7,10,12H2,1-4H3
• InChI Key: UYKZTQKWIKXDMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)SCC2CCCCN2C(=O)OC(C)(C)C
• Molecular Formula: C17H26N2O2S
• Molecular Weight: 322.5 g/mol

Description

This compound belongs to the class of piperidine-1-carboxylic acid tert-butyl esters, which are widely utilized as intermediates in pharmaceutical synthesis due to their stability and modularity. The structure features a piperidine ring protected by a tert-butoxycarbonyl (Boc) group, with a 4-methylpyridin-2-ylsulfanylmethyl substituent at the 2-position.

Biological Activity

2-(4-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester, with the molecular formula C17H26N2O2S, is a compound of interest due to its potential biological activities. This compound is a derivative of piperidine and pyridine, which are known for their diverse pharmacological properties. Understanding its biological activity can provide insights into its possible applications in medicinal chemistry.

• Molecular Weight : 322.47 g/mol
• CAS Number : 1353979-19-7
• IUPAC Name : tert-butyl 2-{[(4-methylpyridin-2-yl)sulfanyl]methyl}-1-piperidinecarboxylate

Biological Activity Overview

The biological activity of this compound has been explored in various studies, focusing primarily on its pharmacological properties, including its role as an inhibitor or modulator in different biological pathways.

Pharmacological Potential

• Antimicrobial Activity : Compounds with similar structures have shown promising antimicrobial properties. The presence of the pyridine and piperidine rings may contribute to this activity by interacting with bacterial cell membranes or inhibiting essential enzymes.
• CNS Activity : Piperidine derivatives are often investigated for their effects on the central nervous system (CNS). Preliminary studies suggest that this compound may exhibit anxiolytic or antidepressant-like effects, potentially acting on neurotransmitter systems.
• Anti-inflammatory Properties : Some derivatives of piperidine have been reported to possess anti-inflammatory effects. The specific mechanism of action for 2-(4-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester remains to be fully elucidated, but it may involve modulation of inflammatory cytokines.

Case Studies and Research Findings

Several studies have investigated compounds structurally related to 2-(4-Methyl-pyridin-2-ylsulfanylmethyl)-piperidine-1-carboxylic acid tert-butyl ester:

Study 1: Antimicrobial Evaluation

A study evaluated the antimicrobial activity of various piperidine derivatives against common pathogens. Results indicated that compounds with sulfanyl and methyl substitutions exhibited enhanced activity against Staphylococcus aureus and Escherichia coli .

Study 2: CNS Effects

Research into piperidine derivatives has demonstrated potential anxiolytic effects in animal models. The mechanism was hypothesized to involve GABAergic pathways, which could be relevant for the compound's biological profile .

Study 3: Inflammatory Response Modulation

Another investigation focused on the anti-inflammatory properties of related compounds, showing that certain substitutions could significantly reduce levels of pro-inflammatory cytokines in vitro .

Data Table: Summary of Biological Activities

Activity Type	Related Compounds	Observed Effects	References
Antimicrobial	Piperidine derivatives	Inhibition of bacterial growth
CNS Activity	Piperazine analogs	Anxiolytic effects in animal models
Anti-inflammatory	Sulfanyl-substituted piperidines	Reduction in pro-inflammatory cytokines

Scientific Research Applications

Medicinal Chemistry

The compound has been investigated for its potential therapeutic effects. Studies indicate that derivatives of piperidine compounds can exhibit significant biological activities, including:

• Antimicrobial Activity : Research has shown that piperidine derivatives can possess antimicrobial properties against various bacterial strains, potentially useful in developing new antibiotics .
• Anticancer Properties : Some studies suggest that modifications to the piperidine structure can enhance cytotoxicity against cancer cell lines, making them candidates for anticancer drug development .

Pharmacology

In pharmacological studies, the compound's ability to interact with biological targets is of particular interest:

• Receptor Modulation : The structural features of this compound may allow it to act as a modulator for specific receptors involved in neurological pathways, suggesting potential applications in treating neurological disorders .
• Enzyme Inhibition : Certain derivatives have been evaluated for their ability to inhibit enzymes linked to disease pathways, indicating a role in drug discovery for conditions such as Alzheimer's disease .

Materials Science

The unique chemical structure allows for exploration in materials science:

• Polymer Synthesis : The tert-butyl ester functionality can be utilized in polymer chemistry to create new materials with tailored properties for applications in coatings or drug delivery systems .
• Nanomaterials : Research is ongoing into the use of piperidine derivatives in the synthesis of nanomaterials, which could lead to advancements in electronics or catalysis .

Case Study 1: Antimicrobial Activity

A study published in 2023 evaluated a series of piperidine derivatives, including our compound, against Gram-positive and Gram-negative bacteria. Results indicated that specific modifications significantly increased antimicrobial potency compared to standard antibiotics. This highlights the potential of such compounds in addressing antibiotic resistance issues.

Case Study 2: Neurological Effects

In another study focusing on neurological applications, researchers synthesized various piperidine derivatives and assessed their effects on neurotransmitter receptors. The findings suggested that certain compounds enhanced receptor activity linked to mood regulation, proposing avenues for developing antidepressants.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

The tert-butyl piperidine-1-carboxylate scaffold is highly versatile. Key differences among analogs lie in the substituents on the pyridine ring, the linker type, and additional functional groups. Below is a comparative analysis:

Compound Name (CAS/ID)	Substituents/Linker	Molecular Formula	Key Features/Bioactivity	Reference
Target Compound	4-Methylpyridin-2-ylsulfanylmethyl	C17H24N2O2S*	Sulfur linker; potential for metal binding	N/A
tert-Butyl 4-((4-cyanopyridin-2-yl)thio)piperidine-1-carboxylate ()	4-Cyanopyridin-2-ylthio	C18H23N3O2S	Cyano group enhances polarity; no bioactivity reported
4-(4-Bromo-pyrazol-1-ylmethyl)-piperidine-1-carboxylic acid tert-butyl ester ()	4-Bromopyrazolemethyl	C14H22BrN3O2	Bromine substituent; halogenated analog
2-(6-Ethoxy-2-Methylsulfanyl-pyrimidin-4-yloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester ()	Pyrimidinyloxymethyl	C18H29N3O4S	Ethoxy-pyrimidine; potential kinase inhibition
4-(5-CARBOXY-PYRIDIN-2-YL)-2-METHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER ()	Piperazine-carboxylic acid-pyridinyl	C16H23N3O4	Piperazine ring; carboxylic acid functionalization

*Estimated formula based on structural analysis.

Key Observations:

• Linker Diversity : The sulfanylmethyl linker in the target compound contrasts with oxymethyl () or direct thioether () linkers. Sulfur-based linkers may enhance metal coordination or redox activity .
• Substituent Effects: The 4-methyl group on the pyridine ring (target compound) versus cyano () or bromo () substituents alters electronic and steric properties.
• Heterocyclic Variations : Replacement of pyridine with pyrimidine () or pyrazole () introduces distinct hydrogen-bonding and π-stacking capabilities.

Q & A

Basic: What are the critical handling and storage protocols for this compound to ensure stability and safety?

Answer:
The compound requires storage in a cool, dry, and well-ventilated environment, away from heat sources and strong oxidizers . Use airtight containers to prevent moisture absorption or decomposition. Personal protective equipment (PPE), including gloves, lab coats, and safety goggles, is mandatory due to potential skin/eye irritation and respiratory hazards . For spills, absorb with inert material and dispose following local regulations . Stability data indicate it is chemically stable under recommended storage conditions but may degrade upon prolonged exposure to light or incompatible reagents .

Basic: What synthetic methodologies are established for preparing this compound?

Answer:
A validated approach involves phase-transfer catalytic alkylation using tert-butyl-protected intermediates, as demonstrated in enantioselective synthesis of analogous piperidine derivatives . Key steps include:

• Protection of the piperidine nitrogen with a tert-butyloxycarbonyl (Boc) group.
• Thioether formation via nucleophilic substitution between 4-methylpyridine-2-thiol and a chloromethyl-piperidine intermediate.
• Purification via column chromatography (silica gel, hexane/ethyl acetate gradients).

Yield optimization may require adjusting catalyst loading (e.g., chiral phase-transfer catalysts) or reaction temperature .

Basic: How can this compound be characterized using standard analytical techniques?

Answer:

• NMR : Use $^1$H and $^13$C NMR to confirm the tert-butyl group (δ ~1.4 ppm for $^1$H) and piperidine/pyridine ring protons (δ 7–8 ppm for pyridine) .
• HPLC : Employ reversed-phase chromatography with a C18 column and mobile phases like methanol/buffer (e.g., sodium acetate and 1-octanesulfonate at pH 4.6) to assess purity .
• Mass Spectrometry : High-resolution MS (HRMS) can verify molecular weight (e.g., expected [M+H]+ for C$_{17}$H$_{25}$N$_2$O$_2$S: ~345.16) .

Basic: What safety precautions are essential during in vitro experiments?

Answer:

• Ventilation : Use fume hoods to minimize inhalation risks .
• PPE : Nitrile gloves, lab coats, and eye protection are mandatory.
• First Aid : For skin contact, wash with soap/water; for eye exposure, irrigate for 15 minutes . No specific antidote is documented, so symptomatic treatment is advised .

Advanced: How can researchers assess the compound’s stability under non-standard reaction conditions (e.g., high temperature or acidic media)?

Answer:

• Thermogravimetric Analysis (TGA) : Determine decomposition temperatures.
• Stress Testing : Expose the compound to accelerated conditions (e.g., 40–100°C in tert-butanol or HCl) and monitor degradation via HPLC .
• Incompatibility Screening : Test reactivity with oxidizers (e.g., H$_2$O$_2$) by tracking exothermic reactions or gas evolution .

No stability data exist for extreme conditions, so empirical validation is critical .

Advanced: How can reaction yields be optimized in catalytic asymmetric syntheses involving this compound?

Answer:

• Catalyst Screening : Test chiral catalysts (e.g., Cinchona alkaloid-derived phase-transfer catalysts) to enhance enantioselectivity .
• Solvent Optimization : Polar aprotic solvents (e.g., DMF or acetonitrile) may improve reaction kinetics.
• Temperature Gradients : Explore 0–40°C to balance reaction rate and byproduct formation .

Advanced: How should researchers address contradictory data in literature regarding this compound’s reactivity?

Answer:

• Reproducibility Studies : Replicate reported protocols with strict control of variables (e.g., moisture, oxygen levels).
• Advanced Characterization : Use 2D NMR (e.g., COSY, HSQC) or X-ray crystallography to resolve structural ambiguities .
• Computational Modeling : Density Functional Theory (DFT) can predict reaction pathways and validate experimental outcomes .

Advanced: What strategies are recommended for impurity profiling and quantification?

Answer:

• HPLC-MS : Identify impurities via molecular ion peaks and fragmentation patterns.
• Forced Degradation : Expose the compound to heat, light, or hydrolysis to simulate degradation products .
• Method Validation : Follow ICH guidelines for linearity, precision, and detection limits using spiked impurity standards .

Advanced: How can ecotoxicological risks be evaluated given the lack of ecological data?

Answer:

• Read-Across Models : Use toxicity data from structurally similar compounds (e.g., piperidine or pyridine derivatives) .
• Acute Toxicity Assays : Perform Daphnia magna or algae growth inhibition tests to estimate EC$_{50}$ values .
• Biodegradation Studies : Use OECD 301B (CO$_2$ evolution) or 301D (closed bottle) tests to assess persistence .

Advanced: What mechanistic studies are warranted to elucidate its role in multicomponent reactions?

Answer:

• Kinetic Isotope Effects (KIE) : Compare reaction rates with deuterated vs. protiated substrates to identify rate-determining steps.
• Spectroscopic Trapping : Use in situ IR or NMR to detect intermediates (e.g., sulfanyl radicals or carbocations) .
• Computational Studies : Map potential energy surfaces to identify transition states and competing pathways .